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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptene

Cat. No.: B14727891

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,6-
Dimethyl-2-heptene, including detailed experimental protocols for their determination.

Core Physicochemical Data

The fundamental physical properties of 2,6-Dimethyl-2-heptene are summarized below. These
values are critical for a variety of applications, from reaction engineering to formulation
development.

Property Value Units
Boiling Point 139 °C
Density 0.734 g/mL

Experimental Protocols

Accurate determination of the boiling point and density is essential for the characterization of
2,6-Dimethyl-2-heptene. The following sections detail standardized methodologies for these
measurements.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the micro-boiling point method using a Thiele tube is a
common and accurate procedure.

Apparatus:

Thiele tube

e Thermometer (-10 to 200 °C range)

e Small test tube (e.g., 75x12 mm)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)
e Clamps and stand

o Mineral oil or other suitable heating fluid

Procedure:

A small volume (approximately 0.5 mL) of 2,6-Dimethyl-2-heptene is placed in the small test
tube.

» The capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is securely attached to the thermometer using a rubber band or wire, ensuring
the sample is level with the thermometer bulb.

e The Thiele tube is filled with a high-boiling, non-flammable liquid such as mineral oil,
ensuring the side arm is also filled.

e The thermometer and attached test tube are immersed in the Thiele tube, with the heat-
transfer fluid level above the sample.
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e The side arm of the Thiele tube is gently heated, which induces convection currents to
ensure uniform temperature distribution.[1][2]

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.[1][3]

e The heating is discontinued when a steady stream of bubbles is observed.

e The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[4]

Determination of Density

The density of a liquid is its mass per unit volume. A highly accurate method for determining the
density of liquid hydrocarbons is through the use of a digital density meter, as outlined in ASTM
D4052.[5][6]

Apparatus:

Digital Density Meter with an oscillating U-tube.[7][8]

Thermostatically controlled sample cell.

Syringes for sample injection.

Calibrating fluids (e.g., dry air and distilled water).
Procedure:

e The digital density meter is calibrated according to the manufacturer's instructions, typically
using dry air and distilled water at a known temperature.

e The sample of 2,6-Dimethyl-2-heptene is equilibrated to the desired measurement
temperature.

« A small volume of the sample (typically around 0.7 mL) is carefully injected into the
oscillating U-tube, ensuring no air bubbles are present.[9]
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e The instrument measures the change in the oscillating frequency of the U-tube caused by
the mass of the sample.[7]

» This frequency change is used in conjunction with the calibration data to calculate the
density of the sample.[9]

e The density is typically reported in g/mL or kg/m 3 at a specified temperature.[5][6]

Experimental Workflow Visualization

The logical flow for the experimental determination of the boiling point and density of 2,6-
Dimethyl-2-heptene is depicted in the following diagram.
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Experimental workflow for determining the boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,6-
Dimethyl-2-heptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14727891#boiling-point-and-density-of-2-6-dimethyl-
2-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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